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Compound of Interest

Compound Name: ortho Gliclazide

Cat. No.: B601501 Get Quote

For laboratory personnel, including researchers, scientists, and drug development

professionals, adherence to strict safety protocols is paramount when handling chemical

compounds. This guide provides essential, immediate safety and logistical information for the

handling of ortho-Gliclazide, a known impurity of the anti-diabetic drug Gliclazide. The following

procedures and recommendations are based on the available safety data for Gliclazide and

general best practices for handling hazardous chemicals in a laboratory setting.

Personal Protective Equipment (PPE)
To minimize exposure and ensure personal safety, the following Personal Protective Equipment

(PPE) is mandatory when handling ortho-Gliclazide.
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Protection Type Recommended Equipment Specifications & Notes

Eye/Face Protection
Safety glasses with side

shields or safety goggles.

Must conform to OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166. A

face shield may be required for

tasks with a high risk of

splashing.[1][2]

Hand Protection Disposable nitrile gloves.

Provides protection against

incidental contact. For

prolonged contact, consider

double-gloving or using more

robust chemical-resistant

gloves.[1][2][3]

Body Protection Laboratory coat.

A fire-resistant lab coat that is

clean and fully buttoned is

recommended.[2] Long-

sleeved, seamless gowns with

tight-fitting cuffs that close in

the back are also advised.[4]

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 approved

respirator.

Required when handling the

powder in poorly ventilated

areas or when dust formation

is likely.[5][6]

Quantitative Toxicity and Exposure Data
While specific occupational exposure limits for ortho-Gliclazide have not been established, data

for Gliclazide provides a reference for its potential toxicity.[1][3]
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Data Point Value Species

Acute Oral Toxicity (LD50) 1,750 mg/kg Rat

3 g/kg Mouse

Subcutaneous Toxicity (LD50) >1 g/kg Rat

1,034 mg/kg Mouse

Oral Toxic Dose (TDLO) 15 mg/kg Mouse

25 mg/kg Rat

9,600 µg/kg/24D (intermittent) Woman

LD50: Lethal Dose, 50%. The dose that is lethal to 50% of the tested population. TDLO: Lowest

Published Toxic Dose.

Gliclazide is harmful if swallowed and can cause skin and eye irritation.[7][8] Ingestion of even

a single tablet by a non-diabetic individual can lead to profound and prolonged hypoglycemia.

[9]

Experimental Protocols: Safe Handling and Disposal
Handling ortho-Gliclazide:

Preparation: Before handling, ensure all necessary PPE is correctly worn. Work should be

conducted in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation of dust particles.[2][8]

Avoiding Dust Formation: As ortho-Gliclazide is a solid powder, care must be taken to

prevent the generation of dust.[1][2]

Hygiene Measures: Practice good industrial hygiene. Wash hands thoroughly with soap and

water after handling and before eating, drinking, or smoking.[1][2] Avoid contact with skin,

eyes, and clothing.[8]

Accidental Release: In case of a spill, evacuate the area. Wear a self-contained breathing

apparatus, rubber boots, and heavy rubber gloves.[5] Sweep up the material, place it in a
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suitable, closed container for disposal, and avoid raising dust.[1][5] Ventilate the area and

wash the spill site after material pickup is complete.[5]

Storage:

Store in a tightly sealed, original container in a dry, cool, and well-ventilated place.[5][8]

Keep refrigerated to maintain product quality.[1]

Store away from incompatible materials such as strong oxidizing agents, acids, and bases.

[1]

Disposal Plan:

Waste Identification: All materials contaminated with ortho-Gliclazide, including disposable

PPE, are considered hazardous waste.

Containment: Contaminated materials should be placed in suitable, closed containers.[1]

Disposal Method: Dissolve or mix the material with a combustible solvent and incinerate in a

chemical incinerator equipped with an afterburner and scrubber.[5] All disposal activities

must be in accordance with local, state, and federal regulations.[5] Dispose of the contents

and container to an approved waste disposal plant.[1]

Workflow for Safe Handling of ortho-Gliclazide
The following diagram illustrates the procedural workflow for safely handling ortho-Gliclazide in

a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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